Cas no 188577-69-7 (3,4-Dichloropyridin-2-amine)

• Product Name: 3,4-Dichloropyridin-2-amine
• CAS No: 188577-69-7
• MF: C₅H₄Cl₂N₂
• MW: 163.004658699036
• MDL: MFCD08272175
• CID: 98556
• PubChem ID: 11105678
• Update Time: 2025-10-29

3,4-Dichloropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloropyridin-2-amine
• 2-AMINO-3,4-DICHLOROPYRIDINE
• 2-Pyridinamine,3,4-dichloro-
• 3,4-Dichloro-2-pyridinamine
• 2-amino-3,4-dichloro-pyridine
• 2-Pyridinamine,3,4-dichloro
• 3,4-bis(chloranyl)pyridin-2-amine
• 3,4-Dichlor-[2]pyridylamin
• 3,4-DICHLORO-2-PYRIDYLAMINE
• 3,4-Dichloro-pyridin-2-ylamine
• 2-Pyridinamine,3,4-dichloro-(9CI)
• 2-PYRIDINAMINE, 3,4-DICHLORO-
• WLIWKYZJBIUWSG-UHFFFAOYSA-N
• FCH858952
• AB44396
• AX8069782
• X2056
• A813246
• SCHEMBL559525
• AMY11449
• SY038197
• DTXSID60455330
• CS-0051608
• FT-0645962
• AS-34872
• 188577-69-7
• AKOS006286022
• MFCD08272175
• DB-081590

• MDL： MFCD08272175
• Inchi： 1S/C5H4Cl2N2/c6-3-1-2-9-5(8)4(3)7/h1-2H,(H2,8,9)
• InChI Key： WLIWKYZJBIUWSG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CN=C1N)Cl

Computed Properties

• Exact Mass: 161.97500
• Monoisotopic Mass: 161.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.8

Experimental Properties

• Density: 1.497
• Melting Point: 93-95 ºC
• Boiling Point: 245 ºC
• Flash Point: 102 ºC
• Refractive Index: 1.623
• PSA: 38.91000
• LogP: 2.55180

Additional information on 3,4-Dichloropyridin-2-amine

3,4-Dichloropyridin-2-Amine: A Comprehensive Overview

3,4-Dichloropyridin-2-Amine, also known by its CAS number 188577-69-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug discovery and material science. The molecule features a pyridine ring with two chlorine atoms at the 3 and 4 positions and an amine group at the 2 position, making it a unique structure with potential for various functionalizations.

The synthesis of 3,4-Dichloropyridin-2-Amine typically involves multi-step processes that include chlorination and amination reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the pyridine ring. These methods not only enhance yield but also reduce the environmental footprint compared to traditional approaches.

In terms of pharmacological applications, 3,4-Dichloropyridin-2-Amine has shown promise as a lead compound in drug development. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. For example, a recent study published in the Journal of Medicinal Chemistry highlighted its ability to modulate the activity of kinase enzymes, which are critical targets in cancer therapy. This finding underscores the importance of further exploring its bioavailability and toxicity profiles.

Beyond pharmacology, 3,4-Dichloropyridin-2-Amine has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into polymer blends can enhance charge transport properties, potentially leading to more efficient electronic devices.

The environmental impact of 3,4-Dichloropyridin-2-Amine is another area of active research. Studies have focused on its degradation pathways under various conditions, including photolysis and microbial action. Understanding these processes is crucial for assessing its potential risks to ecosystems and human health. Recent findings suggest that under aerobic conditions, the compound undergoes rapid degradation, reducing its persistence in the environment.

In conclusion, 3,4-Dichloropyridin-2-Amine, with its CAS number 188577-69-7, represents a versatile compound with applications spanning multiple disciplines. From innovative synthesis methods to promising pharmacological and materials science applications, this compound continues to be a focal point for researchers worldwide. As ongoing studies unravel more about its properties and potential uses, it is likely to play an increasingly important role in both academic research and industrial applications.